Cas no 1803965-01-6 (4-(Bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1803965-01-6
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4833393
• Update Time: 2025-06-25

4-(Bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO2/c1-15-7-6(13)4(2-9)5(3-14-7)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： SYEAMLBAOJMNIX-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1CBr)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803965-01-6)

4-(Bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1803965-01-6, is a pyridine derivative featuring a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of this compound includes a bromomethyl group at the 4-position, an iodo substituent at the 3-position, a methoxy group at the 2-position, and a trifluoromethoxy group at the 5-position. This arrangement of functional groups provides multiple sites for further chemical modification, enabling the synthesis of complex derivatives with tailored properties. The presence of both bromomethyl and iodo groups particularly makes this compound attractive for cross-coupling reactions, which are fundamental in modern drug discovery.

In recent years, the demand for pyridine-based compounds in pharmaceutical applications has surged due to their broad range of biological activities. Pyridines are integral to many drugs on the market, including antiviral, antibacterial, and anticancer agents. The specific substitution pattern of 4-(bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine positions it as a key building block for developing new therapeutic agents.

One of the most compelling aspects of this compound is its utility in constructing complex molecular architectures through transition metal-catalyzed cross-coupling reactions. The bromomethyl and iodo groups are particularly amenable to palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Stille coupling, and Sonogashira coupling. These reactions allow for the introduction of diverse aryl or vinyl groups, expanding the chemical space available for drug discovery.

Recent studies have highlighted the importance of trifluoromethoxy-substituted pyridines in medicinal chemistry. The trifluoromethyl group is known to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. The incorporation of this group into pyridine derivatives has led to the development of several promising drug candidates. For instance, trifluoromethoxy-substituted pyridines have been shown to exhibit potent activity against various enzymes and receptors involved in cancer progression.

The methoxy group in 4-(bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine also contributes to its synthetic utility. Methoxy-substituted pyridines can be further functionalized through nucleophilic aromatic substitution or demethylation reactions, allowing for the introduction of additional heterocycles or functional groups. This flexibility makes it an ideal candidate for generating libraries of compounds for high-throughput screening.

Current research in the field of heterocyclic chemistry has been focusing on developing novel methodologies for constructing complex pyridine derivatives efficiently. The use of 4-(bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine as a starting material has enabled researchers to explore new synthetic pathways that are more sustainable and scalable. For example, recent advances in flow chemistry have allowed for the streamlined synthesis of these compounds under mild conditions, reducing waste and improving yields.

The biological activity of 4-(bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine and its derivatives has been extensively studied. Preliminary assays have shown that certain analogs exhibit inhibitory activity against kinases and other enzymes implicated in inflammatory diseases. Additionally, some derivatives have demonstrated potential as antimicrobial agents, highlighting their therapeutic promise.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce the iodo and bromo substituents, followed by selective methylation and trifluoromethylation at appropriate positions. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these transformations.

In conclusion, 4-(Bromomethyl)-3-iodo-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803965-01-6) is a powerful tool in pharmaceutical research due to its unique structural features and synthetic versatility. Its role as an intermediate in cross-coupling reactions and its potential biological activities make it a valuable asset for drug discovery efforts aimed at developing new treatments for various diseases.